N-(4-methylphenyl)-3-(1-pyrrolidinyl)propanamide

• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol
• IUPAC Name: N-(4-methylphenyl)-3-pyrrolidin-1-ylpropanamide
• InChI: InChI=1S/C14H20N2O/c1-12-4-6-13(7-5-12)15-14(17)8-11-16-9-2-3-10-16/h4-7H,2-3,8-11H2,1H3,(H,15,17)
• InChI Key: AHNWTRDQLCHWIW-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)CCN2CCCC2

Description

N-(4-methylphenyl)-3-(1-pyrrolidinyl)propanamide, also known as MPHP, is a synthetic cathinone that belongs to the family of psychoactive substances. It is a designer drug that has gained popularity in recent years due to its stimulant effects and potential for abuse. MPHP is a white crystalline powder that is soluble in water and other solvents. It has been used in scientific research to study its mechanism of action and physiological effects.

Mechanism of Action

N-(4-methylphenyl)-3-(1-pyrrolidinyl)propanamide works by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. These neurotransmitters are responsible for regulating mood, motivation, and pleasure. N-(4-methylphenyl)-3-(1-pyrrolidinyl)propanamide binds to the dopamine transporter and prevents the reuptake of dopamine, leading to an increase in its concentration in the synaptic cleft. This results in a feeling of euphoria and increased energy.
Biochemical and Physiological Effects
N-(4-methylphenyl)-3-(1-pyrrolidinyl)propanamide has been shown to have a number of physiological effects. It increases heart rate, blood pressure, and body temperature. It also causes pupil dilation and muscle tension. In high doses, it can lead to seizures, coma, and death. Long-term use of N-(4-methylphenyl)-3-(1-pyrrolidinyl)propanamide can lead to addiction, tolerance, and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

N-(4-methylphenyl)-3-(1-pyrrolidinyl)propanamide has several advantages as a research tool. It is easy to synthesize and has a long shelf life. It can be used to study the effects of stimulants on the brain and behavior. However, there are also limitations to its use. N-(4-methylphenyl)-3-(1-pyrrolidinyl)propanamide is a designer drug that is not approved for human use, and its effects on the brain and body are not fully understood. It is also highly addictive and can be dangerous if not handled properly.

Future Directions

There are several future directions for research on N-(4-methylphenyl)-3-(1-pyrrolidinyl)propanamide. One area of interest is its potential as a treatment for depression and other mood disorders. Researchers are also studying its effects on cognitive function and memory. There is also a need for more research on the long-term effects of N-(4-methylphenyl)-3-(1-pyrrolidinyl)propanamide use and its potential for addiction and dependence. Finally, there is a need for better understanding of the legal and ethical implications of using designer drugs in scientific research.

Synthesis Methods

N-(4-methylphenyl)-3-(1-pyrrolidinyl)propanamide can be synthesized using a variety of methods. One common method involves the reaction of 4-methylpropiophenone with pyrrolidine in the presence of a reducing agent such as lithium aluminum hydride. The resulting product is then purified using chromatography techniques. Other methods involve the use of different starting materials and reagents.

Scientific Research Applications

N-(4-methylphenyl)-3-(1-pyrrolidinyl)propanamide has been used in scientific research to study its effects on the central nervous system. It has been shown to have stimulant effects similar to other cathinones such as methamphetamine and cocaine. Researchers have used N-(4-methylphenyl)-3-(1-pyrrolidinyl)propanamide to study its mechanism of action and its potential as a treatment for various disorders such as depression and attention deficit hyperactivity disorder (ADHD).